Cas no 2171597-17-2 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-3-carboxylic acid
• CAS No: 2171597-17-2
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6218933
• PubChem ID: 165555655
• Update Time: 2025-06-08

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-3-carboxylic acid
• EN300-1552265
• 2171597-17-2
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhex-4-enoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C28H32N2O5/c1-18(2)13-14-25(26(31)30-15-7-8-19(16-30)27(32)33)29-28(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-13,19,24-25H,7-8,14-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： AKUHEUYNWIZUHQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C/C=C(\C)/C)C(N1CCCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-3-carboxylic acid

Comprehensive Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-3-carboxylic acid (CAS No. 2171597-17-2)

In the rapidly evolving field of pharmaceutical and biochemical research, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-3-carboxylic acid (CAS No. 2171597-17-2) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) group and the piperidine-3-carboxylic acid backbone, make it a versatile building block for researchers exploring novel therapeutic agents.

The Fmoc group is widely recognized for its protective role in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for medical and biotechnological applications. With the growing demand for custom peptides and targeted drug delivery systems, compounds like CAS 2171597-17-2 are gaining traction in both academic and industrial settings. Researchers are particularly interested in its potential to enhance the stability and bioavailability of peptide-based drugs, addressing common challenges in peptide therapeutics.

One of the most frequently searched questions in the context of Fmoc-protected amino acids is: "How does the Fmoc group improve peptide synthesis efficiency?" The answer lies in its ability to provide temporary protection for the amino group during synthesis, which can be selectively removed under mild conditions. This characteristic minimizes side reactions and improves yield, making 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-3-carboxylic acid a preferred choice for high-throughput peptide production.

Another hot topic in the scientific community is the application of piperidine derivatives in central nervous system (CNS) drug discovery. The piperidine-3-carboxylic acid moiety in CAS 2171597-17-2 offers a promising scaffold for designing neurologically active compounds. Recent studies have explored its potential in modulating neurotransmitter receptors, sparking interest among researchers working on neurodegenerative diseases and mental health disorders.

From a synthetic chemistry perspective, the 5-methylhex-4-enoyl side chain in this compound introduces interesting possibilities for structure-activity relationship (SAR) studies. This feature allows for precise modifications to optimize drug-like properties, such as lipophilicity and metabolic stability. As the pharmaceutical industry increasingly focuses on personalized medicine, compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-3-carboxylic acid are becoming invaluable tools for rational drug design.

The quality control of CAS 2171597-17-2 is another area of significant interest. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are crucial for ensuring the purity of this compound, especially when used in GMP-compliant peptide synthesis. Recent advancements in analytical chemistry have made it possible to detect even trace impurities, addressing the growing need for high-purity building blocks in pharmaceutical research.

Environmental considerations are also shaping the discussion around compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-3-carboxylic acid. The development of green chemistry protocols for its synthesis and the implementation of sustainable waste management practices in peptide production facilities are becoming increasingly important. This aligns with the broader trend of eco-friendly pharmaceutical manufacturing, which is gaining attention from both regulatory bodies and environmentally conscious consumers.

Looking ahead, the potential applications of CAS 2171597-17-2 in bioconjugation and prodrug development are particularly exciting. Its reactive groups offer multiple sites for chemical modification, enabling the creation of targeted drug conjugates and stimuli-responsive prodrugs. These applications are especially relevant in the context of cancer therapeutics and precision medicine, where selective drug delivery is paramount.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enoylpiperidine-3-carboxylic acid (CAS No. 2171597-17-2) represents a multifaceted compound with wide-ranging applications in modern pharmaceutical research. Its unique structural features, combined with the growing demand for advanced peptide therapeutics and specialized drug development tools, position it as a valuable asset in the quest for innovative medical solutions. As research continues to uncover new possibilities for this compound, its role in shaping the future of biopharmaceutical innovation is likely to expand significantly.